Cas no 2172600-14-3 (1-(2-hydroxycycloheptyl)ethan-1-one)

• Product Name: 1-(2-hydroxycycloheptyl)ethan-1-one
• CAS No: 2172600-14-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6092375
• PubChem ID: 165875429
• Update Time: 2025-08-05

1-(2-hydroxycycloheptyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxycycloheptyl)ethan-1-one
• 2172600-14-3
• EN300-1626325

• Inchi： 1S/C9H16O2/c1-7(10)8-5-3-2-4-6-9(8)11/h8-9,11H,2-6H2,1H3
• InChI Key： QPFQTVJJTCTXTH-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1C(C)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxycycloheptyl)ethan-1-one

Introduction to 1-(2-hydroxycycloheptyl)ethan-1-one (CAS No. 2172600-14-3)

1-(2-hydroxycycloheptyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2172600-14-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cycloheptyl and hydroxyl functional groups, has garnered attention due to its potential applications in drug development and molecular medicine. The structural uniqueness of 1-(2-hydroxycycloheptyl)ethan-1-one lies in its ability to interact with biological targets in a manner that distinguishes it from more conventional organic compounds.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, ensuring clarity and precision in chemical communication. The prefix "1-" indicates the position of the ethanone group, while "2-hydroxycycloheptyl" specifies the substitution pattern on the cycloalkane ring. This systematic naming reflects the compound's complexity and highlights its relevance in synthetic organic chemistry.

In recent years, 1-(2-hydroxycycloheptyl)ethan-1-one has been explored for its pharmacological properties. Research has indicated that this compound may exhibit bioactivity due to its structural features, which include a hydroxyl moiety capable of hydrogen bonding and a cycloalkyl group that can influence metabolic pathways. Such characteristics make it a promising candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of 1-(2-hydroxycycloheptyl)ethan-1-one is its potential role in modulating enzyme activity. Studies have suggested that the hydroxyl group may interact with active sites of enzymes, thereby altering their function. This interaction could be exploited to develop novel therapeutic agents targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The cycloheptyl ring, on the other hand, may contribute to the compound's solubility and bioavailability, making it more suitable for systemic administration.

The synthesis of 1-(2-hydroxycycloheptyl)ethan-1-one presents an interesting challenge for organic chemists. Traditional synthetic routes often involve multi-step processes requiring careful control of reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry have provided new avenues for optimizing these synthetic pathways. For instance, transition metal-catalyzed reactions have shown promise in constructing complex cyclic structures efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 1-(2-hydroxycycloheptyl)ethan-1-one at the molecular level. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, providing insights into its potential pharmacological effects. These computational studies complement experimental approaches by offering a rapid and cost-effective way to screen for promising drug candidates.

In addition to its pharmacological potential, 1-(2-hydroxycycloheptyl)ethan-1-one may find applications in materials science and industrial chemistry. Its unique structural features make it a valuable building block for synthesizing more complex molecules with tailored properties. For example, derivatives of this compound could be used to develop novel polymers or liquid crystals with enhanced performance characteristics.

The future of research on 1-(2-hydroxycycloheptyl)ethan-1-one looks promising, with ongoing studies aimed at elucidating its mechanisms of action and exploring new synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As our understanding of this compound grows, so too will its potential applications across multiple domains of science and technology.

In conclusion, 1-(2-hydroxycycloheptyl)ethan-1-one (CAS No. 2172600-14-3) represents a fascinating subject of study with significant implications for pharmaceutical chemistry and beyond. Its unique structure, combined with its potential bioactivity, makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into this compound's properties and applications, it is poised to play an increasingly important role in scientific innovation.